Cas no 2171147-10-5 ((2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid)

• Product Name: (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid
• CAS No: 2171147-10-5
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5872719
• PubChem ID: 165801963
• Update Time: 2025-08-03

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid
• EN300-1487848
• 2171147-10-5
• (2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-hydroxypropanoic acid

• Inchi： 1S/C24H28N2O6/c1-14(2)11-20(22(28)25-21(12-27)23(29)30)26-24(31)32-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-21,27H,11-13H2,1-2H3,(H,25,28)(H,26,31)(H,29,30)/t20-,21+/m0/s1
• InChI Key： VIOCSMRYUWIASZ-LEWJYISDSA-N
• SMILES： O(C(N[C@H](C(N[C@@H](C(=O)O)CO)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid

Comprehensive Overview of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid (CAS No. 2171147-10-5)

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid (CAS No. 2171147-10-5) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. This compound features a unique Fmoc-protected amino acid structure, making it valuable for solid-phase peptide synthesis (SPPS) and drug development. Researchers often seek this compound for its role in peptide modification and biomolecular engineering.

The molecular structure of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid includes a hydroxypropanoic acid backbone, which enhances its solubility and reactivity in organic synthesis. Its Fmoc group provides temporary protection during peptide chain elongation, a critical step in modern peptide-based therapeutics. This compound is particularly relevant in the context of cancer research and targeted drug delivery systems, where precise molecular modifications are essential.

In recent years, the demand for Fmoc-protected amino acids like (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid has surged due to advancements in personalized medicine and biopharmaceuticals. Researchers frequently search for this compound to explore its potential in enzyme inhibition and receptor binding studies. Its compatibility with automated peptide synthesizers further increases its appeal in high-throughput drug discovery platforms.

The synthesis of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid involves multi-step organic reactions, including amide coupling and Fmoc deprotection. These processes are optimized to ensure high purity, which is critical for biomedical applications. The compound’s stability under physiological conditions makes it suitable for in vitro and in vivo studies, aligning with current trends in preclinical research.

From a commercial perspective, (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid is available through specialized chemical suppliers catering to academic and industrial laboratories. Its pricing and availability are often influenced by the growing interest in peptide-based drugs and therapeutic peptides. Companies focusing on innovative drug formulations prioritize this compound for its versatility in structure-activity relationship (SAR) studies.

In summary, (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid (CAS No. 2171147-10-5) represents a critical tool in modern chemical biology. Its applications span drug design, biomaterials, and diagnostic agents, reflecting its importance in cutting-edge life sciences. As the field evolves, this compound will likely remain a cornerstone in peptide chemistry and therapeutic innovation.